![molecular formula C17H14N2O3S B2518906 2-[({6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl)sulfanyl]benzoic acid CAS No. 440347-35-3](/img/structure/B2518906.png)
2-[({6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl)sulfanyl]benzoic acid
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Description
2-[({6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl)sulfanyl]benzoic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biochemical and physiological research. This compound is a member of the pyrido[1,2-a]pyrimidine family, which is known for its diverse biological activities. In
Scientific Research Applications
Enzyme Inhibition and Biological Activity
The compound 2-[({6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl)sulfanyl]benzoic acid and its derivatives have shown significant potential as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR). One study highlighted the synthesis of classical and nonclassical analogues demonstrating potent dual inhibitory activities against human TS and DHFR. Particularly, the classical analogue was synthesized by coupling the benzoic acid derivative with diethyl L-glutamate and saponification, resulting in potent dual inhibition, notably making it the most potent known dual inhibitor of human TS and DHFR to date (Gangjee et al., 2008).
Synthesis and Structural Analysis
The synthesis of various derivatives of this compound under conventional and heterogeneous conditions has been documented. New heterocyclic sulfanyl pyrimidin-4(3H)-one derivatives were synthesized, demonstrating a wide spectrum of biological activities. The structure of these compounds was confirmed by elemental analyses and spectroscopic methods, showcasing the compound's versatility and potential in scientific research (Bassyouni & Fathalla, 2013).
Heterocyclic System Development
The compound also plays a role in the development of heterocyclic systems, which are crucial in pharmacological research. For instance, it's been involved in the synthesis of thieno[2,3-b]pyridines, pyrimidino[4',5':4,5]thieno[2,3-b]pyridine, and other complex molecules. These synthesized compounds were elucidated using elemental analysis, spectral data, and alternative synthesis where possible, indicating the compound's significance in developing novel pharmacologically active substances (Abdelriheem et al., 2015).
properties
IUPAC Name |
2-[(6-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O3S/c1-11-5-4-8-15-18-12(9-16(20)19(11)15)10-23-14-7-3-2-6-13(14)17(21)22/h2-9H,10H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDFFYTHHKMBUOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC2=NC(=CC(=O)N12)CSC3=CC=CC=C3C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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